N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C15H23NO4S/c1-11-9-13(12(2)20-11)14(18)16-10-15(19-6-5-17)3-7-21-8-4-15/h9,17H,3-8,10H2,1-2H3,(H,16,18)
• InChI Key: BZYJDZAOLBYQDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCC2(CCSCC2)OCCO
• Molecular Formula: C15H23NO4S
• Molecular Weight: 313.4 g/mol

Description

N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-2,5-dimethylfuran-3-carboxamide is a useful research compound. Its molecular formula is C15H23NO4S and its molecular weight is 313.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research on the synthesis of novel heterocyclic compounds, including benzodifuranyls, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, demonstrates the compound's potential application in developing anti-inflammatory and analgesic agents. These compounds exhibit significant inhibitory activity on cyclooxygenase enzymes, offering insights into their therapeutic potential (Abu‐Hashem et al., 2020).

Antimicrobial Activity

The synthesis and evaluation of novel compounds for antimicrobial activity further highlight the compound's relevance in pharmaceutical research. For instance, certain nucleoside and nucleotide derivatives of pyrazofurin were prepared and tested for their antiviral and cytostatic activity, offering a basis for the development of new antiviral drugs (Petrie et al., 1986).

Material Science Applications

In materials science, the synthesis of renewable polyesters and polyamides using olefin metathesis from methyl vinyl glycolate, a product from Lewis-acid carbohydrate conversion, showcases the compound's application in developing sustainable materials. This research indicates the potential for creating cross-linked polymers with enhanced thermal and mechanical properties, suitable for various industrial applications (Dewaele et al., 2016).

Drug Development

The practical synthesis of orally active CCR5 antagonists, which are crucial for treating conditions like HIV, underlines the compound's application in drug development. The synthesis involves intricate chemical reactions to produce compounds with potential therapeutic benefits, highlighting the importance of advanced synthetic techniques in creating effective pharmaceuticals (Ikemoto et al., 2005).